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Compound of Interest

Compound Name: Dimethylcyanamide

Cat. No.: B106446 Get Quote

Effective management of dimethylcyanamide waste is crucial for ensuring laboratory safety

and environmental compliance. This guide provides detailed, step-by-step procedures for the

proper disposal of dimethylcyanamide, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols will help mitigate risks and ensure

that waste is handled in accordance with regulatory standards.

Immediate Safety and Handling
Dimethylcyanamide is a toxic and combustible substance that requires careful handling.[1][2]

It is harmful if swallowed or inhaled and can be fatal if it comes into contact with the skin.[3]

1.1 Personal Protective Equipment (PPE): Before handling dimethylcyanamide, ensure the

following PPE is worn:

Eye Protection: Chemical splash goggles.[4]

Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile rubber).[4]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[4]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[5]

If exposure limits are exceeded, a full-face respirator may be necessary.[5]

1.2 Engineering Controls:
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Work should be conducted in a well-ventilated laboratory.[5]

An eyewash station and safety shower must be readily accessible in any area where

dimethylcyanamide is handled or stored.[4]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate action is critical.

2.1 Spill Response:

Evacuate and Isolate: Immediately clear the area of all personnel and isolate the spill.

Eliminate Ignition Sources: As dimethylcyanamide is combustible, extinguish all nearby

flames and turn off any spark-producing equipment.[4]

Contain and Absorb: Use an inert absorbent material such as vermiculite, sand, or earth to

contain the spill.[4]

Collect Waste: Carefully collect the absorbed material and place it into a designated,

compatible, and properly labeled hazardous waste container.[4]

Decontaminate: Wash the spill area thoroughly.[4]

Dispose: The collected waste and any contaminated cleaning materials must be disposed of

as hazardous waste.[4]

2.2 First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water for at least 15 minutes. Seek immediate medical attention.[4][5]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4][5]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[4][5]

Dimethylcyanamide Waste Disposal Procedure
All chemical waste, including unused dimethylcyanamide, contaminated materials, and spill

cleanup debris, must be treated as hazardous waste.[4] It is illegal and unsafe to dispose of

this chemical down the sink or in regular trash.[4]

Step 1: Designate a Satellite Accumulation Area (SAA)

An SAA is a designated location within the laboratory, at or near the point of waste

generation, where hazardous waste can be temporarily stored.[6]

This area must be under the control of laboratory personnel.[7]

Step 2: Select a Compatible Waste Container

Use a container that is chemically compatible with dimethylcyanamide. High-density

polyethylene (HDPE) or other resistant plastic containers are generally preferred.[3]

The container must be in good condition, with no leaks or damage, and have a secure,

screw-on cap.[6][7]

Ensure the container is appropriately sized for the amount of waste to be generated to avoid

prolonged storage of nearly empty containers.[6]

Step 3: Label the Waste Container

Proper labeling is a critical regulatory requirement.[8] The label must be affixed to the

container as soon as the first drop of waste is added.[9]

The label must include the following information:

The words "Hazardous Waste".[8][10]
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The full chemical name: "Dimethylcyanamide". Avoid using abbreviations or chemical

formulas.

The specific hazard characteristics (e.g., "Toxic," "Combustible").[9]

The date when waste was first added to the container (the accumulation start date).[8]

The name and contact information of the generating laboratory or researcher.[8]

Step 4: Accumulate Waste Safely

Always keep the hazardous waste container securely closed, except when adding waste.[3]

[6]

Store the container in your designated SAA.[3]

Do not mix incompatible waste streams. While dimethylcyanamide is an organonitrogen

compound, it should not be mixed with other chemicals unless their compatibility is

confirmed.[11] It is incompatible with strong oxidizing agents.[4]

Do not overfill the container. Leave at least 10% of headspace to allow for vapor expansion.

[8]

Step 5: Arrange for Disposal

Once the container is full or you have no further need to accumulate this waste stream,

arrange for its disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[5]

Follow your institution's specific procedures for requesting a waste pickup. This may involve

submitting an online form or contacting the EHS office directly.[5]

Data Presentation
Table 1: Physical and Chemical Properties of Dimethylcyanamide
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Property Value

Chemical Formula C₃H₆N₂

Molecular Weight 70.09 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 160-164 °C

Melting Point -41 °C

Flash Point 71 °C (159.8 °F)

Density 0.867 g/cm³ at 25 °C

Solubility Soluble in water, alcohol, and ether

Vapor Pressure 16 mm Hg

CAS Number 1467-79-4

Sources:[1][2][4][10][11]

Mandatory Visualizations
Diagram 1: Dimethylcyanamide Spill Response Workflow
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Caption: Workflow for a safe and effective response to a dimethylcyanamide spill.

Diagram 2: Laboratory Hazardous Waste Disposal Process
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Caption: Step-by-step process for managing laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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